2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile

Specification

• CAS No.: 301235-86-9
• Molecular Formula: C12H10N2OS
• Molecular Weight: 230.29 g/mol
• IUPAC Name: 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile
• Standard InChI: InChI=1S/C12H10N2OS/c1-15-10-4-2-9(3-5-10)11-8-16-12(14-11)6-7-13/h2-5,8H,6H2,1H3
• Standard InChI Key: PVJHQECSHPIPKG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)CC#N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)CC#N

Introduction

Chemical Structure and Properties

Molecular Identity

2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile is characterized by a complex molecular structure with the following key identifiers:

Property	Value
CAS Number	301235-86-9
Molecular Formula	C₁₂H₁₀N₂OS
Molecular Weight	230.29 g/mol
IUPAC Name	2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile

The compound is also known by several synonyms, including 2-Thiazoleacetonitrile, 4-(4-methoxyphenyl)-, and [4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile.

Structural Characteristics

The structure of 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile contains several distinctive features:

• A thiazole core structure, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms

• A 4-methoxyphenyl group attached to the thiazole ring at the 4-position

• An acetonitrile functional group (CH₂CN) attached to the thiazole ring at the 2-position

This combination of functional groups confers unique properties that make the compound valuable in various applications, particularly due to the biological activity associated with the thiazole structure.

Applications in Research and Industry

Pharmaceutical Development

2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile serves as a crucial intermediate in the synthesis of various pharmaceuticals, with particular significance in anticancer drug development. The thiazole structure is known to enhance biological activity, making this compound a valuable building block in medicinal chemistry.

Research indicates that thiazole derivatives, including this compound, have demonstrated a range of therapeutic applications:

• Potential anticancer properties

• Antimicrobial activity

• Antifungal effects

• Anti-inflammatory properties

The versatility of this compound in pharmaceutical synthesis stems from the reactivity of both the thiazole ring and the nitrile functional group, allowing for various chemical modifications to optimize biological activity.

Agricultural Applications

In agricultural chemistry, 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile is utilized in the formulation of agrochemicals for:

• Pest control applications

• Plant growth regulation

• Crop yield improvement

• Agricultural sustainability enhancement

The compound's structural features contribute to its efficacy in these applications, particularly through interaction with specific biological targets in pest organisms or plant systems.

Material Science Applications

Researchers in material science explore the use of 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile in developing advanced materials with specific properties:

• Polymer development with enhanced characteristics

• Specialized coatings with improved performance

• Materials requiring specific thermal properties

• Materials with tailored mechanical characteristics

The compound's ability to participate in various chemical reactions makes it valuable for creating materials with customized properties for specific industrial applications.

Biochemical Research

In biochemical research, 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile serves as a valuable tool for:

• Studying enzyme interactions in biological systems

• Investigating metabolic pathways related to disease mechanisms

• Identifying potential therapeutic targets

• Understanding fundamental biochemical processes

This research application highlights the compound's significance in expanding our understanding of biological systems and developing new approaches to disease treatment.

Related Compounds

Structural Analogs

Several compounds share structural similarities with 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile, including:

• 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetamide (C₁₂H₁₂N₂O₂S, MW: 248.30 g/mol)

• (2Z)-2-[4-(4-methoxyphenyl)thiazol-2-yl]-2-(4-pyridylhydrazono)acetonitrile (C₁₇H₁₃N₅OS, MW: 335.4 g/mol)

• N-[4-(4-methoxyphenyl)-2-thiazolyl]-2-[(4-methyl-triazolo[4,3-a]quinolin-1-yl)thio]acetamide (MW: 461.6 g/mol)

• 2-{2-[(4-Methoxyphenyl)amino]-1,3-thiazol-4-yl}phenol (MW: 298.4 g/mol)

These related structures often share similar applications but may exhibit variations in biological activity or physicochemical properties based on their specific functional groups.

Comparative Properties

The structural variations among these compounds result in different properties that influence their applications:

• The replacement of the nitrile group with an amide in 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetamide may influence solubility and hydrogen bonding capabilities

• The addition of hydrazone and pyridyl groups in (2Z)-2-[4-(4-methoxyphenyl)thiazol-2-yl]-2-(4-pyridylhydrazono)acetonitrile introduces additional nitrogen atoms that can participate in biological interactions

• The more complex structure of N-[4-(4-methoxyphenyl)-2-thiazolyl]-2-[(4-methyl-triazolo[4,3-a]quinolin-1-yl)thio]acetamide may target different biological receptors due to its additional functional groups

Understanding these structural relationships helps researchers select the most appropriate compound for specific applications.

Research Significance and Future Directions

Current Research Findings

Research on 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile and related thiazole derivatives has revealed significant findings:

• Demonstrated diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties

• Potential as building blocks for more complex pharmaceutical compounds

• Utility in studying specific enzyme interactions and metabolic pathways

• Applications in developing novel materials with specialized properties

These findings underscore the compound's importance across multiple scientific disciplines.

Future Research Directions

Emerging areas of investigation for 2-[4-(4-Methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile include:

• Development of more targeted anticancer agents utilizing the thiazole scaffold

• Exploration of novel agrochemical applications for sustainable agriculture

• Investigation of diagnostic applications for early disease detection

• Creation of advanced materials with enhanced properties for specialized applications

• Deeper understanding of structure-activity relationships to optimize biological effects

These research directions highlight the continuing relevance of this compound in addressing challenges in medicine, agriculture, and materials science.